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| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-GO156-2mg |
rac Metanephrine Hydrochloride Salt |
881-95-8 | ≥98% (HPLC) | 2mg |
￥232.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-GO156-10mg |
rac Metanephrine Hydrochloride Salt |
881-95-8 | ≥98% (HPLC) | 10mg |
￥745.0 | 2022-09-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R134561-10mg |
rac Metanephrine Hydrochloride Salt |
881-95-8 | ≥98% (HPLC) | 10mg |
¥484.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R134561-1g |
(+/-)-Metanephrine hydrochloride |
881-95-8 | ≥98% (HPLC) | 1g |
￥9,999.00 | 2021-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R134561-50mg |
(+/-)-Metanephrine hydrochloride |
881-95-8 | ≥98% (HPLC) | 50mg |
￥1,349.00 | 2021-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R134561-250mg |
(+/-)-Metanephrine hydrochloride |
881-95-8 | ≥98% (HPLC) | 250mg |
￥4,169.00 | 2021-05-25 | |
| Alichem | A019146429-100mg |
4-(1-Hydroxy-2-(methylamino)ethyl)-2-methoxyphenol hydrochloride |
881-95-8 | 95% | 100mg |
$206.80 | 2023-08-31 | |
| Alichem | A019146429-250mg |
4-(1-Hydroxy-2-(methylamino)ethyl)-2-methoxyphenol hydrochloride |
881-95-8 | 95% | 250mg |
$306.00 | 2023-08-31 | |
| Alichem | A019146429-1g |
4-(1-Hydroxy-2-(methylamino)ethyl)-2-methoxyphenol hydrochloride |
881-95-8 | 95% | 1g |
$765.00 | 2023-08-31 | |
| TRC | M258760-10mg |
rac Metanephrine Hydrochloride Salt |
881-95-8 | 10mg |
$ 142.00 | 2023-09-07 |
Rac-Metanephrine Hydrochloride Salt (CAS No. 881-95-8) is a significant compound in the field of biochemistry and pharmacology, particularly in the study of catecholamines and their metabolites. This compound, also known as 3-Methoxy-4-hydroxymandelic acid hydrochloride, is a synthetic derivative of metanephrine, a major metabolite of epinephrine and norepinephrine. Its importance lies in its role as a biomarker for various physiological and pathological conditions, including pheochromocytoma and paraganglioma.
The chemical structure of rac-Metanephrine Hydrochloride Salt consists of a benzene ring with hydroxyl and methoxy groups at the 3- and 4-positions, respectively, and a carboxylic acid group attached to the benzene ring through a methylene bridge. The hydrochloride salt form enhances its solubility in water, making it suitable for various analytical and pharmaceutical applications.
In recent years, significant advancements have been made in understanding the role of rac-Metanephrine Hydrochloride Salt in diagnostic and therapeutic contexts. One of the key areas of research is its use as a biomarker for pheochromocytoma, a rare neuroendocrine tumor that arises from chromaffin cells. Elevated levels of metanephrines, including rac-Metanephrine Hydrochloride Salt, are indicative of this condition, making it a valuable tool in early detection and monitoring.
A study published in the Journal of Clinical Endocrinology & Metabolism highlighted the sensitivity and specificity of plasma free metanephrines in diagnosing pheochromocytoma. The research demonstrated that plasma free metanephrines, including rac-Metanephrine Hydrochloride Salt, have a higher diagnostic accuracy compared to urinary metanephrines. This finding underscores the importance of using this compound in clinical settings to improve patient outcomes.
Beyond its diagnostic applications, rac-Metanephrine Hydrochloride Salt has also been explored for its potential therapeutic uses. Recent studies have investigated its role in modulating catecholamine signaling pathways, which are involved in various physiological processes such as stress response, cardiovascular function, and metabolism. For instance, research published in the American Journal of Physiology explored the effects of metanephrines on cardiac myocytes, revealing their potential to influence myocardial contractility and energy metabolism.
The synthesis and purification of rac-Metanephrine Hydrochloride Salt are critical steps in ensuring its quality and reliability for both research and clinical applications. Various methods have been developed to synthesize this compound, including enzymatic and chemical routes. A recent study published in the Tetrahedron Letters described an efficient one-pot synthesis method that yields high purity rac-Metanephrine Hydrochloride Salt. This method involves the oxidation of 3-methoxy-4-hydroxybenzyl alcohol followed by acidification to form the hydrochloride salt.
In addition to its use as a biomarker and therapeutic agent, rac-Metanephrine Hydrochloride Salt is also employed in analytical chemistry for the quantification of catecholamines and their metabolites. High-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) is a commonly used technique for this purpose. The high sensitivity and specificity of this method make it ideal for detecting trace amounts of metanephrines in biological samples.
The safety profile of rac-Metanephrine Hydrochloride Salt is another important aspect to consider. While it is generally considered safe for use in laboratory settings, appropriate handling precautions should be taken to avoid exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure compliance with regulatory standards.
In conclusion, Rac-Metanephrine Hydrochloride Salt (CAS No. 881-95-8) is a versatile compound with significant applications in biochemistry, pharmacology, and clinical diagnostics. Its role as a biomarker for pheochromocytoma and its potential therapeutic uses make it an important focus of ongoing research. As new methodologies continue to be developed for its synthesis and analysis, the importance of this compound is likely to grow further in the coming years.
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